Cas no 439116-15-1 (tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate)

• Product Name: tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate
• CAS No: 439116-15-1
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD08234554
• CID: 929233
• PubChem ID: 11149921
• Update Time: 2025-10-31

tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate
• tert-butyl N-[[2-(aminomethyl)-4-chlorophenyl]methyl]carbamate
• (2-aminomethyl-4-chloro-benzyl)
• (2-AMINOMETHYL-4-CHLORO-BENZYL)CARBAMIC ACID TERT-BUTYL ESTER
• 2-(N-Boc-aminomethyl)-5-chlorobenzylamine
• 2-(t-butoxycarbonyl-aminomethyl)-5-chlorobenzylamine
• 2-(tert-butoxycarbonylaminomethyl)-5-chlorobenzylamine
• AG-F-54853
• MB05497
• SureCN711731
• tert-butyl [2-(aminomethyl)-4-chlorobenzyl]carbamate
• 2-(tert-butyloxycarbonylaminomethyl)-5-chlorobenzylamine
• 2-tert-butoxycarbonylaminomethyl-5-chlorobenzylamine
• JWQXARVKTIKFTR-UHFFFAOYSA-N
• (2-aminomethyl-4-chlorobenzyl)carbamic acid tert-butyl ester
• DTXSID20457017
• 2-tertButoxycarbonylaminomethyl-5-chlorobenzyl amine
• tert-butyl[2-(aminomethyl)-4-chlorobenzyl]carbamate
• DB-352820
• SCHEMBL711731
• 439116-15-1
• tert-butyl N-{[2-(aminomethyl)-4-chlorophenyl]methyl}carbamate

• MDL： MFCD08234554
• Inchi： 1S/C13H19ClN2O2/c1-13(2,3)18-12(17)16-8-9-4-5-11(14)6-10(9)7-15/h4-6H,7-8,15H2,1-3H3,(H,16,17)
• InChI Key： JWQXARVKTIKFTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.11400
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.91460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate

Professional Introduction to tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate (CAS No. 439116-15-1)

Tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate, identified by the Chemical Abstracts Service (CAS) number 439116-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a tert-butyl group, an aminomethyl side chain, and a chlorobenzyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known sterically hindered alkyl group that enhances the metabolic stability of molecules, making it a preferred choice in medicinal chemistry for improving pharmacokinetic profiles. This feature is particularly valuable in the design of drugs that require prolonged half-lives or resistance to enzymatic degradation. The aminomethyl side chain introduces a nucleophilic amine functionality, which can participate in various chemical reactions such as condensation, coupling, or modification of other biomolecules. This reactivity makes tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate a valuable building block for constructing more complex pharmacophores.

The chlorobenzyl moiety in the compound's structure adds another layer of functional diversity. Chlorobenzyl groups are frequently employed in pharmaceuticals due to their ability to enhance lipophilicity and improve membrane permeability, which are critical factors for drug absorption and distribution. Additionally, the chlorine atom can serve as a handle for further chemical modifications, such as nucleophilic aromatic substitution reactions, allowing for the synthesis of derivatives with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate as a key intermediate in the development of novel therapeutic agents. Studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored its incorporation into kinase inhibitors, where the combination of steric hindrance provided by the tert-butyl group and the nucleophilic amine moiety facilitates selective binding to target enzymes.

In the realm of drug discovery, the synthesis of carbamate-based compounds has been particularly fruitful. The carbamate functional group is known for its ability to form stable hydrogen bonds with biological targets, enhancing binding affinity and selectivity. The presence of both an amine and a carbamate group in tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate allows for dual interaction with biological systems, potentially leading to more potent and selective drug candidates. This dual functionality has been exploited in the design of protease inhibitors, where the carbamate group interacts with the active site residues while the amine moiety engages with other binding pockets.

Moreover, recent research has begun to explore the role of halogenated aromatic compounds in medicinal chemistry. The chlorobenzyl group in this molecule not only contributes to its lipophilicity but also serves as a scaffold for generating diverse chemical libraries through halogen exchange reactions or cross-coupling processes. Such transformations have enabled the rapid discovery of novel compounds with improved pharmacological profiles.

The application of tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate extends beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for conjugation with biomolecules such as peptides, antibodies, or nucleic acids, leading to innovative therapeutic strategies like antibody-drug conjugates (ADCs) or peptidomimetics. These conjugates leverage the stability provided by the carbamate linkage while utilizing targeted delivery systems to enhance therapeutic efficacy.

Recent clinical trials have begun to showcase promising results using derivatives of carbamate-based compounds in treating various diseases. For example, modified versions of this molecule have shown potential in modulating immune responses by acting on key signaling pathways involved in inflammation and autoimmunity. The ability to fine-tune its structure has allowed researchers to develop highly specific immunomodulators with minimal off-target effects.

The synthetic methodologies employed in producing tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate have also seen significant advancements. Modern synthetic routes often incorporate green chemistry principles, emphasizing efficiency, sustainability, and reduced waste generation. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline production processes while maintaining high yields and purity standards.

In conclusion,tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate (CAS No. 439116-15-1) represents a versatile and innovative compound with broad applications in pharmaceutical research and development. Its unique structural features—comprising a tert-butyl group, an aminomethyl side chain, and a chlorobenzyl moiety—endow it with remarkable chemical reactivity and biological potential. As ongoing research continues to uncover new therapeutic applications and synthetic strategies,tert-butyl 2-(aminomethyl)-4-chlorobenzylcarbamate is poised to play a pivotal role in shaping future advancements across multiple domains within medicinal chemistry.